Methoxyacetyl chloride
Cat. No. B1360038
M. Wt: 108.52 g/mol
InChI Key: JJKWHOSQTYYFAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07728030B2
Procedure details
(αS)-3-Fluoro-γ-[[1-(4-fluorophenyl)-1H-indazole-5-yl]oxy]-α-(methoxymethyl])benzeneethanamine is synthesized in analogy to the sequence described in example 1: commercially available Boc-Ser(Me)-OH is transformed into its Weinreb-amide. Reduction to the aldehyde with LiAlH4, followed by reaction with 3-fluorophenylgrignard, cleavage of the protecting group, liberation of the amine from the hydrochloride and etherification with 1-(4-fluorophenyl)-5-iodo-1H-indazole. This amine (66.4 mg, 0.16 mmol) is dissolved in 7 mL of dichloromethane. Triethylamine (0.054 mL, 0.39 mmol) and 0.018 mL (0.19 mmol) 2-methoxyacetylchloride are added. The reaction mixture is stirred for four h at r.t. and then diluted with dichloromethane, washed with water and brine and dried over Na2SO4. After filtration the solvent is evaporated and the residue purified by chromatography (silicagel, eluents: ethyl acetate/hexane). The mixture of stereoisomers is separated by HPLC (Chiralpak AD-H 5μ, eluents: hexane/ethanol) providing 3 mg (3.8%) of the title compound and 6 mg (7.6%) of the stereoisomer N-[(1S)-(2S)-(3-fluorophenyl)-2-{[1-(4-fluorophenyl)-1H-indazole-5-yl]oxy}-1-(methoxymethyl)ethyl]-2-methoxyacetamide.
[Compound]
Name
amine
Quantity
66.4 mg
Type
reactant
Reaction Step One
[Compound]
Name
amide
Quantity
0 (± 1) mol
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reactant
Reaction Step Five
[Compound]
Name
aldehyde
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0 (± 1) mol
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reactant
Reaction Step Six
[Compound]
Name
amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
Name
Yield
3.8%
Identifiers
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REACTION_CXSMILES
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[NH:1]([C:9]([O:11]C(C)(C)C)=O)[C@H:2]([C:6]([OH:8])=O)[CH2:3][O:4][CH3:5].[H-].[H-].[H-].[H-].[Li+].[Al+3].Cl.[F:23][C:24]1[CH:29]=[CH:28][C:27]([N:30]2[C:38]3[C:33](=[CH:34][C:35](I)=[CH:36][CH:37]=3)[CH:32]=[N:31]2)=[CH:26][CH:25]=1.C(N([CH2:45][CH3:46])CC)C.[CH3:47][O:48][CH2:49]C(Cl)=O>ClCCl>[C:33]1([CH2:32][CH2:2][NH2:1])[CH:34]=[CH:35][CH:36]=[CH:37][CH:38]=1.[F:23][C:24]1[CH:25]=[C:26]([C@H:6]([O:8][C:35]2[CH:34]=[C:33]3[C:38](=[CH:37][CH:36]=2)[N:30]([C:27]2[CH:28]=[CH:29][C:24]([F:23])=[CH:25][CH:26]=2)[N:31]=[CH:32]3)[C@@H:2]([NH:1][C:9](=[O:11])[CH2:49][O:48][CH3:47])[CH2:3][O:4][CH3:5])[CH:27]=[CH:45][CH:46]=1 |f:1.2.3.4.5.6|
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Inputs
Step One
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amine
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Quantity
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66.4 mg
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reactant
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Quantity
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7 mL
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Type
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solvent
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ClCCl
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Step Two
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Name
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0.054 mL
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Type
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reactant
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C(C)N(CC)CC
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Name
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Quantity
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0.018 mL
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Type
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reactant
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Smiles
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COCC(=O)Cl
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ClCCl
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N([C@@H](COC)C(=O)O)C(=O)OC(C)(C)C
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Step Five
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Name
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amide
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Step Six
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aldehyde
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[H-].[H-].[H-].[H-].[Li+].[Al+3]
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amine
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Cl
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FC1=CC=C(C=C1)N1N=CC2=CC(=CC=C12)I
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture is stirred for four h at r.t.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with water and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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After filtration the solvent
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CUSTOM
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Type
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CUSTOM
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Details
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is evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue purified by chromatography (silicagel, eluents: ethyl acetate/hexane)
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ADDITION
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Type
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ADDITION
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Details
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The mixture of stereoisomers
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CUSTOM
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Type
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CUSTOM
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Details
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is separated by HPLC (Chiralpak AD-H 5μ, eluents: hexane/ethanol)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)CCN
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 3 mg | |
| YIELD: PERCENTYIELD | 3.8% |
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Name
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Type
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product
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Smiles
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FC=1C=C(C=CC1)[C@@H]([C@H](COC)NC(COC)=O)OC=1C=C2C=NN(C2=CC1)C1=CC=C(C=C1)F
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 6 mg | |
| YIELD: PERCENTYIELD | 7.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
